(2R)-N-(3-chloro-4-methylphenyl)-2-phenyl-2-(1H-tetrazol-1-yl)ethanamide

• Molecular Formula: C16H14ClN5O
• Molecular Weight: 327.77 g/mol
• IUPAC Name: (2R)-N-(3-chloro-4-methylphenyl)-2-phenyl-2-(tetrazol-1-yl)acetamide
• InChI: InChI=1S/C16H14ClN5O/c1-11-7-8-13(9-14(11)17)19-16(23)15(22-10-18-20-21-22)12-5-3-2-4-6-12/h2-10,15H,1H3,(H,19,23)/t15-/m1/s1
• InChI Key: DLUCKPCYDSWVIF-OAHLLOKOSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)NC(=O)[C@@H](C2=CC=CC=C2)N3C=NN=N3)Cl
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(C2=CC=CC=C2)N3C=NN=N3)Cl

Description

(2R)-N-(3-CHLORO-4-METHYLPHENYL)-2-PHENYL-2-(1H-TETRAZOL-1-YL)ACETAMIDE is a synthetic organic compound that belongs to the class of tetrazole derivatives. This compound is of interest due to its potential applications in various fields, including medicinal chemistry and material science. The presence of the tetrazole ring and the phenyl groups in its structure contributes to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-N-(3-CHLORO-4-METHYLPHENYL)-2-PHENYL-2-(1H-TETRAZOL-1-YL)ACETAMIDE typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Tetrazole Ring: The tetrazole ring can be synthesized by reacting an appropriate nitrile with sodium azide under acidic conditions.

Coupling Reaction: The tetrazole derivative is then coupled with a chloromethylphenyl compound using a suitable coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP).

Amidation: The final step involves the amidation reaction where the intermediate product is reacted with an amine to form the desired compound.

Industrial Production Methods

In an industrial setting, the production of (2R)-N-(3-CHLORO-4-METHYLPHENYL)-2-PHENYL-2-(1H-TETRAZOL-1-YL)ACETAMIDE may involve optimization of reaction conditions to maximize yield and purity. This includes the use of high-pressure reactors, continuous flow systems, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

(2R)-N-(3-CHLORO-4-METHYLPHENYL)-2-PHENYL-2-(1H-TETRAZOL-1-YL)ACETAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the chloro group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium azide in dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of azide derivatives.

Scientific Research Applications

(2R)-N-(3-CHLORO-4-METHYLPHENYL)-2-PHENYL-2-(1H-TETRAZOL-1-YL)ACETAMIDE has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in drug design, particularly for its anti-inflammatory and antimicrobial properties.

Biology: The compound is used in biochemical assays to study enzyme interactions and receptor binding.

Material Science: It is explored for its potential use in the development of advanced materials, such as polymers and coatings.

Industry: The compound is investigated for its use as an intermediate in the synthesis of other complex organic molecules.

Mechanism of Action

The mechanism of action of (2R)-N-(3-CHLORO-4-METHYLPHENYL)-2-PHENYL-2-(1H-TETRAZOL-1-YL)ACETAMIDE involves its interaction with specific molecular targets. The tetrazole ring can mimic carboxylate groups, allowing the compound to bind to enzymes and receptors. This binding can inhibit or modulate the activity of these proteins, leading to various biological effects. The phenyl groups contribute to the compound’s lipophilicity, enhancing its ability to cross cell membranes and reach intracellular targets.

Comparison with Similar Compounds

Similar Compounds

(2R)-N-(3-CHLORO-4-METHYLPHENYL)-2-PHENYLACETAMIDE: Lacks the tetrazole ring, which may result in different biological activity.

(2R)-N-(3-CHLORO-4-METHYLPHENYL)-2-(1H-TETRAZOL-1-YL)ACETAMIDE: Lacks the phenyl group, affecting its lipophilicity and membrane permeability.

Uniqueness

(2R)-N-(3-CHLORO-4-METHYLPHENYL)-2-PHENYL-2-(1H-TETRAZOL-1-YL)ACETAMIDE is unique due to the presence of both the tetrazole ring and phenyl groups, which contribute to its distinct chemical properties and potential applications. The combination of these functional groups allows for versatile interactions with biological targets and enhances its utility in various research fields.